PF 04449613
PF 04449613
Potent PDE9 inhibitor (IC50 = 22 nM). Also exhibits a high affinity for cGMP (Km ~170 nM). Brain penetrant.
Brand Name:
Vulcanchem
CAS No.:
1236858-52-8
VCID:
VC0005171
InChI:
InChI=1S/C21H25N5O3/c1-14(25-12-17(13-25)29-16-5-3-2-4-6-16)19-23-20-18(21(27)24-19)11-22-26(20)15-7-9-28-10-8-15/h2-6,11,14-15,17H,7-10,12-13H2,1H3,(H,23,24,27)
SMILES:
CC(C1=NC2=C(C=NN2C3CCOCC3)C(=O)N1)N4CC(C4)OC5=CC=CC=C5
Molecular Formula:
C21H25N5O3
Molecular Weight:
395.463
PF 04449613
CAS No.: 1236858-52-8
Inhibitors
VCID: VC0005171
Molecular Formula: C21H25N5O3
Molecular Weight: 395.463
| CAS No. | 1236858-52-8 |
|---|---|
| Product Name | PF 04449613 |
| Molecular Formula | C21H25N5O3 |
| Molecular Weight | 395.463 |
| IUPAC Name | 1-(oxan-4-yl)-6-[1-(3-phenoxyazetidin-1-yl)ethyl]-5H-pyrazolo[3,4-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C21H25N5O3/c1-14(25-12-17(13-25)29-16-5-3-2-4-6-16)19-23-20-18(21(27)24-19)11-22-26(20)15-7-9-28-10-8-15/h2-6,11,14-15,17H,7-10,12-13H2,1H3,(H,23,24,27) |
| Standard InChIKey | WEDCMPMDOVEMSV-CQSZACIVSA-N |
| SMILES | CC(C1=NC2=C(C=NN2C3CCOCC3)C(=O)N1)N4CC(C4)OC5=CC=CC=C5 |
| Description | Potent PDE9 inhibitor (IC50 = 22 nM). Also exhibits a high affinity for cGMP (Km ~170 nM). Brain penetrant. |
| Synonyms | Alternative Name: PF 9613 |
| PubChem Compound | 137295260 |
| Last Modified | Nov 11 2021 |
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